Cas no 1352500-58-3 (1-Benzoyl-1,2,3,4,5,6-hexahydro-1H-[2,3]bipyridinyl-2-one)

• Product Name: 1-Benzoyl-1,2,3,4,5,6-hexahydro-1H-[2,3]bipyridinyl-2-one
• CAS No: 1352500-58-3
• MF: C₁₇H₁₈N₂O₂
• MW: 282.337024211884
• CID: 5217828
• Update Time: 2025-11-01

1-Benzoyl-1,2,3,4,5,6-hexahydro-1H-[2,3]bipyridinyl-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Benzoyl-1,2,3,4,5,6-hexahydro-1H-[2,3]bipyridinyl-2-one
• (2-Hydroxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-phenyl-methanone
• 2(1H)-Pyridinone, 3-(1-benzoyl-2-piperidinyl)-

• Inchi： 1S/C17H18N2O2/c20-16-14(9-6-11-18-16)15-10-4-5-12-19(15)17(21)13-7-2-1-3-8-13/h1-3,6-9,11,15H,4-5,10,12H2,(H,18,20)
• InChI Key： LDDPJKODBNSXQC-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC=C1C1CCCCN1C(=O)C1=CC=CC=C1

Additional information on 1-Benzoyl-1,2,3,4,5,6-hexahydro-1H-[2,3]bipyridinyl-2-one

Introduction to 1-Benzoyl-1,2,3,4,5,6-hexahydro-1H-[2,3]bipyridinyl-2-one (CAS No. 1352500-58-3)

1-Benzoyl-1,2,3,4,5,6-hexahydro-1H-[2,3]bipyridinyl-2-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the bipyridine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a benzoyl group and a hexahydro-1H-[2,3]bipyridinyl core imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The molecular structure of 1-Benzoyl-1,2,3,4,5,6-hexahydro-1H-[2,3]bipyridinyl-2-one (CAS No. 1352500-58-3) consists of a rigid bipyridine framework with additional hydrogenation to enhance stability and solubility. This structural motif is particularly interesting because it allows for selective interactions with biological targets such as enzymes and receptors. The benzoyl substituent further modulates the electronic properties of the molecule, enabling fine-tuning of its pharmacological profile.

In recent years, there has been a surge in research focused on developing novel bipyridine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, neurological disorders, and infectious diseases. The unique structural features of 1-Benzoyl-1,2,3,4,5,6-hexahydro-1H-[2,3]bipyridinyl-2-one make it an attractive candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its ability to act as a ligand in coordination chemistry. The bipyridine moiety can form stable complexes with metal ions such as ruthenium and iridium, which are known to be effective in photodynamic therapy and catalytic applications. These metal complexes have shown promise in clinical trials for treating certain types of cancer by generating reactive oxygen species that damage tumor cells.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of 1-Benzoyl-1,2,3,4,5,6-hexahydro-1H-[2,3]bipyridinyl-2-one with high accuracy. These studies have revealed that the compound can interact with specific amino acid residues in target proteins through hydrogen bonding and hydrophobic interactions. This detailed understanding of its molecular recognition properties is crucial for designing more effective derivatives with enhanced pharmacological activity.

The synthesis of 1-Benzoyl-1,2,3,4,5,6-hexahydro-1H-[2,3]bipyridinyl-2-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the bipyridine core efficiently. These methods not only improve yield but also minimize byproduct formation, ensuring a higher purity of the final product.

In addition to its pharmaceutical applications, 1-Benzoyl-1H-[2[...]